1-(2-((4-Bromo-2-(methoxymethyl)phenyl)thio)phenyl)-N,N-dimethylmethanamine

• IUPAC Name: 1-[2-[4-bromo-2-(methoxymethyl)phenyl]sulfanylphenyl]-N,N-dimethylmethanamine
• InChI: InChI=1S/C17H20BrNOS/c1-19(2)11-13-6-4-5-7-16(13)21-17-9-8-15(18)10-14(17)12-20-3/h4-10H,11-12H2,1-3H3
• InChI Key: JALKWQKISRAMLQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC=CC=C1SC2=C(C=C(C=C2)Br)COC
• Molecular Formula: C17H20BrNOS
• Molecular Weight: 366.3 g/mol

Description

1-(2-((4-Bromo-2-(methoxymethyl)phenyl)thio)phenyl)-N,N-dimethylmethanamine is an organic compound characterized by its complex structure, which includes a bromine atom, a methoxymethyl group, and a thioether linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-((4-Bromo-2-(methoxymethyl)phenyl)thio)phenyl)-N,N-dimethylmethanamine typically involves multiple steps One common approach is the nucleophilic substitution reaction where a brominated aromatic compound reacts with a thiol derivative under basic conditions to form the thioether linkage The methoxymethyl group can be introduced through a methylation reaction using methanol and a suitable methylating agent

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to ensure consistent reaction conditions and high yields. The choice of solvents, catalysts, and purification methods are also tailored to minimize costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

1-(2-((4-Bromo-2-(methoxymethyl)phenyl)thio)phenyl)-N,N-dimethylmethanamine can undergo various chemical reactions, including:

Oxidation: The thioether group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The bromine atom can be reduced to a hydrogen atom using reducing agents such as lithium aluminum hydride.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or alkoxides, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Amines, alkoxides, palladium-catalyzed cross-coupling reactions.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Dehalogenated products.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(2-((4-Bromo-2-(methoxymethyl)phenyl)thio)phenyl)-N,N-dimethylmethanamine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique structural features.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and nanomaterials, due to its ability to form stable thioether linkages.

Mechanism of Action

The mechanism of action of 1-(2-((4-Bromo-2-(methoxymethyl)phenyl)thio)phenyl)-N,N-dimethylmethanamine involves its interaction with specific molecular targets. The thioether linkage and the dimethylamino group are key functional groups that enable the compound to interact with enzymes and receptors. These interactions can modulate biochemical pathways, leading to various biological effects. For example, the compound may inhibit certain enzymes involved in inflammation or cancer progression by binding to their active sites.

Comparison with Similar Compounds

Similar Compounds

• 1-(2-((4-Chloro-2-(methoxymethyl)phenyl)thio)phenyl)-N,N-dimethylmethanamine
• 1-(2-((4-Methyl-2-(methoxymethyl)phenyl)thio)phenyl)-N,N-dimethylmethanamine
• 1-(2-((4-Fluoro-2-(methoxymethyl)phenyl)thio)phenyl)-N,N-dimethylmethanamine

Uniqueness

1-(2-((4-Bromo-2-(methoxymethyl)phenyl)thio)phenyl)-N,N-dimethylmethanamine is unique due to the presence of the bromine atom, which can significantly influence its reactivity and biological activity. The bromine atom can participate in halogen bonding, which can enhance the compound’s binding affinity to certain molecular targets. Additionally, the methoxymethyl group provides steric hindrance, which can affect the compound’s overall stability and reactivity.